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Compound of Interest

Compound Name: Fasnall benzenesulfonate

Cat. No.: B8069681 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fasnall benzenesulfonate is a potent inhibitor of fatty acid synthase (FASN), a key enzyme in

the de novo biosynthesis of fatty acids.[1][2][3] FASN is upregulated in various cancer cells,

making it a promising therapeutic target.[1][4] Fasnall has demonstrated anti-proliferative

activity in breast cancer cell lines and anti-tumor efficacy in mouse models.[1][4] Recent studies

also suggest that Fasnall may act as a respiratory Complex I inhibitor.[5] Accurate and

consistent preparation of Fasnall benzenesulfonate stock solutions is critical for obtaining

reliable and reproducible experimental results in both in vitro and in vivo studies. This

document provides a detailed protocol for the preparation, storage, and handling of Fasnall
benzenesulfonate stock solutions.

Quantitative Data Summary
A summary of the key quantitative data for Fasnall benzenesulfonate is presented in the table

below for easy reference.
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Property Value Source

Molecular Formula C₁₉H₂₂N₄S • C₆H₆O₃S [1]

Formula Weight 496.6 g/mol [1]

Purity ≥98% [1]

Appearance Crystalline solid [1]

Solubility (DMF) 30 mg/mL [1]

Solubility (DMSO) 30 mg/mL [1]

IC₅₀ (human recombinant

FASN)
3.71 μM [1][2]

Storage Temperature 2-8°C (for solid)

Stock Solution Storage
-20°C (1 month) or -80°C (6

months)
[6]

Stability ≥ 4 years [1]

Experimental Protocol: Preparation of a 10 mM
Fasnall Benzenesulfonate Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Fasnall
benzenesulfonate in dimethyl sulfoxide (DMSO). This concentration is suitable for subsequent

dilution to working concentrations for most cell-based assays.

Materials:

Fasnall benzenesulfonate powder (≥98% purity)

Anhydrous dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance
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Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparations:

Bring the Fasnall benzenesulfonate powder and anhydrous DMSO to room temperature

before opening to prevent condensation.

Work in a well-ventilated area, preferably a chemical fume hood. Wear appropriate

personal protective equipment (PPE), including a lab coat, safety goggles, and gloves.[7]

Weighing Fasnall Benzenesulfonate:

Tare a sterile microcentrifuge tube or amber glass vial on a calibrated analytical balance.

Carefully weigh out a precise amount of Fasnall benzenesulfonate powder. For example,

to prepare 1 mL of a 10 mM stock solution, weigh out 4.966 mg of the compound.

Calculation:

Molecular Weight (MW) = 496.6 g/mol = 496.6 mg/mmol

Desired Concentration (C) = 10 mM = 10 mmol/L = 0.01 mmol/mL

Desired Volume (V) = 1 mL

Mass (m) = C x V x MW = 0.01 mmol/mL x 1 mL x 496.6 mg/mmol = 4.966 mg

Dissolving the Compound:

Add the appropriate volume of anhydrous DMSO to the vial containing the weighed

Fasnall benzenesulfonate. For the example above, add 1 mL of DMSO.

Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) and sonication can be used to aid dissolution if
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necessary.[6] Visually inspect the solution to ensure there are no visible particulates.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

light-protected (amber) microcentrifuge tubes. This prevents repeated freeze-thaw cycles

which can degrade the compound.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

For short-term storage (up to 1 month), store the aliquots at -20°C.[6] For long-term

storage (up to 6 months), store at -80°C.[6]

Quality Control:

Visual Inspection: The final stock solution should be a clear, colorless to pale yellow solution,

free of any precipitates.

Concentration Verification (Optional): The concentration of the stock solution can be verified

using UV-Vis spectrophotometry by measuring the absorbance at its λmax of 212 and 279

nm.[1]

Safety and Handling Precautions
The usual precautionary measures for handling chemicals should be followed.

Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

[7]

Avoid formation of dust and aerosols.[7]

Handle in a well-ventilated place.[7]

Store the container tightly closed in a dry, cool, and well-ventilated place.[7]
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Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for preparing Fasnall benzenesulfonate stock solution.
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Simplified Signaling Pathway Inhibition by Fasnall
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Caption: Fasnall inhibits the FASN enzyme in the fatty acid synthesis pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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